Cas no 860617-72-7 ((5-Cyano-3-methylthiophen-2-yl)boronic acid)

(5-Cyano-3-methylthiophen-2-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. Its thiophene backbone, combined with a cyano substituent and methyl group, enhances reactivity and selectivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of heterocyclic frameworks is required. The boronic acid moiety ensures efficient transmetalation, while the electron-withdrawing cyano group stabilizes the intermediate and improves yields. Its stability under standard handling conditions and compatibility with diverse reaction conditions make it a reliable building block for advanced organic synthesis.

(5-Cyano-3-methylthiophen-2-yl)boronic acid structure

860617-72-7 structure

Product Name:(5-Cyano-3-methylthiophen-2-yl)boronic acid

CAS No:860617-72-7

MF:C₆H₆BNO₂S

MW:166.993340015411

MDL:MFCD09952058

CID:1033457

PubChem ID:53439008

Update Time:2025-06-07

(5-Cyano-3-methylthiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (5-Cyano-3-methylthiophen-2-yl)boronic acid
- 5-CYANO-3-METHYLTHIOPHEN-2-YLBORONICACID
- 5-CYANO-3-METHYLTHIOPHENE-2-BORONIC ACID
- (5-Cyano-3-methylthiophen-2-yl)boronicacid
- CS-0357284
- A903835
- J-517433
- DTXSID40701660
- 5-cyano-3-methylthiophen-2-ylboronic acid
- 860617-72-7
- AKOS006310053
- 5-Cyano-3-Methyl-thiophene-2-boronic acid
- PS-13002
- MFCD09952058
- DB-317581
- MDL： MFCD09952058
- Inchi： 1S/C6H6BNO2S/c1-4-2-5(3-8)11-6(4)7(9)10/h2,9-10H,1H3
- InChI Key： JSKHWBGKKFXSFX-UHFFFAOYSA-N
- SMILES： S1C(C#N)=CC(C)=C1B(O)O

Computed Properties

Exact Mass: 167.0212298g/mol
Monoisotopic Mass: 167.0212298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.5Å²

(5-Cyano-3-methylthiophen-2-yl)boronic acid Pricemore >>

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